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Compound of Interest

Compound Name: CXCR7 modulator 1

Cat. No.: B2523275

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-

step procedures for the proper disposal of CXCR7 modulator 1, a potent and orally

bioavailable peptoid hybrid modulator. By adhering to these protocols, laboratories can

maintain a safe environment and comply with regulatory standards.

Chemical and Safety Data Overview
CXCR7 modulator 1 is identified as a non-hazardous substance or mixture according to its

Safety Data Sheet (SDS).[1] Despite this classification, it is imperative to handle and dispose of

all laboratory chemicals with caution to minimize environmental impact and ensure personnel

safety.
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Identifier Value Source

Product Name CXCR7 modulator 1 GlpBio[1]

CAS Number 2231812-31-8 GlpBio[1]

Molecular Formula C48H57F2N7O7S GlpBio[1]

Molecular Weight 914.07 GlpBio[1]

Hazard Classification
Not a hazardous substance or

mixture
GlpBio

Transport Information

This substance is considered

to be non-hazardous for

transport.

GlpBio

Standard Operating Procedure for Disposal
This protocol outlines the necessary steps for the proper disposal of CXCR7 modulator 1 in

various forms.

1. Unused or Expired Solid Compound:

Step 1: Evaluation. Confirm that the compound is clearly labeled and within its original

container. Check for any signs of degradation or contamination.

Step 2: Waste Collection.

If your institution's Environmental Health & Safety (EHS) department requires all non-

hazardous chemical waste to be collected, place the securely sealed original container

into a designated waste container for non-hazardous solid chemical waste.

Ensure the waste container is properly labeled with its contents.

Step 3: EHS Pickup. Arrange for the collection of the waste container by your institution's

EHS department for final disposal.

2. Contaminated Labware (e.g., pipette tips, vials, gloves):
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Step 1: Segregation. Segregate contaminated disposable labware from regular lab trash.

Step 2: Collection. Place all contaminated items into a designated, clearly labeled hazardous

waste bag or container to prevent accidental exposure or cross-contamination.

Step 3: Disposal. Dispose of the container following your institution's guidelines for

chemically contaminated solid waste.

3. Solutions of CXCR7 Modulator 1:

Step 1: Neutralization (if applicable). As CXCR7 modulator 1 is a peptoid hybrid and not

classified as hazardous, neutralization is not typically required. However, consider the

hazards of the solvent used.

Step 2: Waste Collection.

Collect all aqueous and organic solvent solutions containing CXCR7 modulator 1 in a

designated, sealed, and properly labeled waste container.

Crucially, do not mix incompatible waste streams. For example, keep halogenated and

non-halogenated solvent waste separate if required by your institution's EHS.

Step 3: Disposal. Transfer the full, sealed container to your laboratory's designated chemical

waste storage area for collection by the EHS department.

Disposal Workflow Diagram
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Figure 1. Disposal Workflow for CXCR7 Modulator 1
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Caption: Disposal Workflow for CXCR7 Modulator 1

General Principles of Laboratory Chemical Waste
Management
Adherence to general best practices for chemical handling and disposal is crucial for

maintaining a safe laboratory environment.

Waste Minimization: Reduce the scale of experiments to generate less waste. Purchase only

the necessary quantities of chemicals.

Proper Labeling: All chemical containers, including waste containers, must be clearly and

accurately labeled with their contents.

Segregation: Never mix incompatible chemicals in the same waste container. Follow your

institution's guidelines for segregating different classes of chemical waste.

Inventory Management: Maintain an accurate inventory of all chemicals in the laboratory.

This aids in tracking, storage, and identifying materials that are nearing their expiration date.
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Consult Your EHS: Always consult your institution's Environmental Health & Safety

department for specific guidance on waste disposal procedures. They can provide

information on local, state, and federal regulations.

Signaling Pathway Context: CXCR7
While not directly related to disposal, understanding the biological context of CXCR7 can be

valuable for researchers. CXCR7 is a chemokine receptor that does not signal through the

typical G protein-mediated pathway but rather through the β-arrestin pathway. It plays a role in

modulating the signaling of another chemokine receptor, CXCR4, by acting as a scavenger for

their shared ligand, CXCL12.

Figure 2. Simplified CXCR7 Signaling Context
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Caption: Simplified CXCR7 Signaling Context
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By following these detailed disposal procedures and adhering to general laboratory safety

principles, researchers can ensure the responsible management of CXCR7 modulator 1
waste, contributing to a safe and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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